Cas no 2034327-59-6 (N-(2-(imidazo[1,2-a]pyridin-2-yl)phenyl)-1-(methylsulfonyl)piperidine-4-carboxamide)

• Product Name: N-(2-(imidazo[1,2-a]pyridin-2-yl)phenyl)-1-(methylsulfonyl)piperidine-4-carboxamide
• CAS No: 2034327-59-6
• MF: C₂₀H₂₂N₄O₃S
• MW: 398.478682994843
• CID: 6421532
• PubChem ID: 121017085
• Update Time: 2025-05-28

N-(2-(imidazo[1,2-a]pyridin-2-yl)phenyl)-1-(methylsulfonyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-imidazo[1,2-a]pyridin-2-ylphenyl)-1-methylsulfonylpiperidine-4-carboxamide
• F6469-1660
• N-(2-(imidazo[1,2-a]pyridin-2-yl)phenyl)-1-(methylsulfonyl)piperidine-4-carboxamide
• N-(2-{imidazo[1,2-a]pyridin-2-yl}phenyl)-1-methanesulfonylpiperidine-4-carboxamide
• AKOS026688812
• 2034327-59-6

• Inchi： 1S/C20H22N4O3S/c1-28(26,27)24-12-9-15(10-13-24)20(25)22-17-7-3-2-6-16(17)18-14-23-11-5-4-8-19(23)21-18/h2-8,11,14-15H,9-10,12-13H2,1H3,(H,22,25)
• InChI Key： KQBQXYWMDZHCGS-UHFFFAOYSA-N
• SMILES： S(C)(N1CCC(C(NC2=CC=CC=C2C2=CN3C=CC=CC3=N2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 398.14126175g/mol
• Monoisotopic Mass: 398.14126175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 92.2Ų

Additional information on N-(2-(imidazo[1,2-a]pyridin-2-yl)phenyl)-1-(methylsulfonyl)piperidine-4-carboxamide

Comprehensive Overview of N-(2-(imidazo[1,2-a]pyridin-2-yl)phenyl)-1-(methylsulfonyl)piperidine-4-carboxamide (CAS No. 2034327-59-6)

N-(2-(imidazo[1,2-a]pyridin-2-yl)phenyl)-1-(methylsulfonyl)piperidine-4-carboxamide, identified by its CAS number 2034327-59-6, is a sophisticated small molecule compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of imidazo[1,2-a]pyridine derivatives, which are renowned for their diverse biological activities and therapeutic potential. The presence of both piperidine-4-carboxamide and methylsulfonyl moieties in its structure enhances its pharmacological profile, making it a subject of interest for drug discovery and development.

In recent years, the scientific community has shown increasing interest in imidazo[1,2-a]pyridine-based compounds due to their potential applications in treating various diseases. Researchers are particularly intrigued by their role in modulating kinase inhibitors and G-protein-coupled receptors (GPCRs), which are critical targets in oncology and neurology. The compound N-(2-(imidazo[1,2-a]pyridin-2-yl)phenyl)-1-(methylsulfonyl)piperidine-4-carboxamide is no exception, as its unique structure suggests potential interactions with these pathways.

The synthesis of CAS 2034327-59-6 involves multi-step organic reactions, including the formation of the imidazo[1,2-a]pyridine core followed by functionalization with the piperidine-4-carboxamide group. The methylsulfonyl moiety is introduced to enhance the compound's solubility and bioavailability, which are crucial factors in drug design. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to confirm the purity and identity of the compound, ensuring its suitability for further studies.

One of the most frequently asked questions about this compound is its potential therapeutic applications. Preliminary studies suggest that N-(2-(imidazo[1,2-a]pyridin-2-yl)phenyl)-1-(methylsulfonyl)piperidine-4-carboxamide may exhibit activity against inflammatory diseases and certain types of cancer. Its ability to interact with key enzymes and receptors makes it a promising candidate for further investigation. However, detailed in vitro and in vivo studies are required to fully elucidate its mechanism of action and efficacy.

From a commercial perspective, the demand for imidazo[1,2-a]pyridine derivatives is on the rise, driven by their versatility in drug development. Pharmaceutical companies and research institutions are actively exploring the potential of CAS 2034327-59-6 as a lead compound for new therapeutics. Its structural features align with current trends in precision medicine and targeted therapy, which prioritize compounds with high specificity and minimal side effects.

In conclusion, N-(2-(imidazo[1,2-a]pyridin-2-yl)phenyl)-1-(methylsulfonyl)piperidine-4-carboxamide represents a compelling area of research in modern medicinal chemistry. Its unique combination of imidazo[1,2-a]pyridine and piperidine-4-carboxamide functionalities, coupled with the methylsulfonyl group, offers a rich platform for exploring new therapeutic avenues. As the scientific community continues to uncover its potential, this compound is poised to play a significant role in advancing drug discovery and improving patient outcomes.